Cas no 1375069-21-8 ({4-3-(Ethylcarbamoyl)phenylphenyl}acetic acid)

• Product Name: {4-3-(Ethylcarbamoyl)phenylphenyl}acetic acid
• CAS No: 1375069-21-8
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD22205790
• CID: 2772226
• PubChem ID: 70699889
• Update Time: 2025-10-29

{4-3-(Ethylcarbamoyl)phenylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-[3-(ethylcarbamoyl)phenyl]phenyl]acetic acid
• {4-[3-(Ethylcarbamoyl)phenyl]phenyl}acetic acid;
• [3'-(Ethylcarbamoyl)[1,1'-biphenyl]-4-yl]acetic acid
• BS-20860
• [3'-(ETHYLCARBAMOYL)-[1,1'-BIPHENYL]-4-YL]ACETIC ACID
• [1,1'-Biphenyl]-4-acetic acid, 3'-[(ethylamino)carbonyl]-
• {4-[3-(Ethylcarbamoyl)phenyl]phenyl}aceticacid
• {4-[3-(Ethylcarbamoyl)phenyl]phenyl}acetic acid
• 1375069-21-8
• MFCD22205790
• DTXSID60743002
• AKOS024438525
• {4-3-(Ethylcarbamoyl)phenylphenyl}acetic acid

• MDL： MFCD22205790
• Inchi： 1S/C17H17NO3/c1-2-18-17(21)15-5-3-4-14(11-15)13-8-6-12(7-9-13)10-16(19)20/h3-9,11H,2,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： DOZVHTQLNZVOFG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=CC(CC(=O)O)=CC=1)NCC

Computed Properties

• Exact Mass: 283.12100
• Monoisotopic Mass: 283.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 3.30520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives